5-bromo-N-[2-(dimethylamino)ethyl]-2-thiophenesulfonamide

• IUPAC Name: 5-bromo-N-[2-(dimethylamino)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C8H13BrN2O2S2/c1-11(2)6-5-10-15(12,13)8-4-3-7(9)14-8/h3-4,10H,5-6H2,1-2H3
• InChI Key: WYYNOSOVEWODHM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNS(=O)(=O)C1=CC=C(S1)Br
• Molecular Formula: C8H13BrN2O2S2
• DSSTOX Substance ID: DTXSID601195777
• Molecular Weight: 313.2 g/mol
• CAS No.: 911112-06-6

Description

5-bromo-N-[2-(dimethylamino)ethyl]-2-thiophenesulfonamide is a useful research compound. Its molecular formula is C8H13BrN2O2S2 and its molecular weight is 313.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.96018 g/mol and the complexity rating of the compound is 290. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a stirred solution of commercially available 5-bromo-thiophene-2-sulfonyl chloride (3.0 g, 11.5 mmol) in THF (22 ml) was added at room temperature triethylamine (1.76 ml, 12.6 mmol), the mixture was cooled (ice-water) and a solution of commercially available N,N-dimethyl-ethylenediamine (3.76 ml, 34.4 mmol) in THF (22 ml) was added drop wise. The reaction mixture was stirred at room temperature for 16 h and evaporated. The crude product was further purified by column chromatography (dichloromethane/methanol/NH4OH 16:1:0.1) to yield the title compound (3.49 g, 97%) as a light yellow oil. MS (ISN) 310.9 [(M−H)−].

Synthesis routes and methods II

Procedure details

A mixture of 5-bromothiophene-2-sulfonyl chloride (2.0 g, 7.6 mmol, 1.0 eq) and N,N-dimethyl ethane-1,2-diamine (1.0 g, 11.5 mmol, 1.5 eq) in dioxane (20 mL) was stirred at room temperature for 2 h. Water was added and the reaction was extracted with dichloromethane. The combined organic layers were dried (Na2SO4), filtered, evaporated and purified by silica gel chromatography to afford 5-bromo-N-(2-(dimethylamino)ethyl)thiophene-2-sulfonamide (1.35 g, 94%). LC-MS (m/z)=313.0, 315.0 [M+H]+.